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Compound of Interest

Compound Name: GSK2578215A

Cat. No.: B612099

For immediate implementation, this guide provides essential safety and logistical information
for the proper disposal of GSK2578215A, a potent and selective LRRK2 inhibitor. Adherence to
these procedures is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance.

This document outlines the step-by-step process for the disposal of GSK2578215A in both
solid form and as a solution, tailored for researchers, scientists, and drug development
professionals. The information is compiled to build trust and provide value beyond the product
itself, ensuring safety and operational efficiency.

Chemical and Physical Properties

A summary of the key quantitative data for GSK2578215A is presented below for easy
reference.
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Property Value
Molecular Formula C24H1sFN30:2
Molecular Weight 399.42 g/mol
CAS Number 1285515-21-0
Form Solid

Purity >98% (HPLC)
ICso (LRRK2 WT) ~10.9 nM

ICso (LRRK2 G2019S) ~8.9 nM
Solubility Soluble in DMSO to >75 mM
Storage (Solid) Store at -20°C
Storage (in solvent) Store at -80°C

Experimental Protocols: Disposal Procedures

The following protocols are based on safety data sheet information, which indicates that
GSK2578215A is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1]
Therefore, it must be disposed of as hazardous chemical waste.

Personal Protective Equipment (PPE) Required:

o Eye Protection: Safety goggles with side-shields.[1]

o Hand Protection: Protective gloves (e.g., nitrile).[1]

o Body Protection: Impervious clothing, such as a lab coat.[1]

o Respiratory Protection: Use in a well-ventilated area.[1] For handling large quantities or
creating aerosols, a suitable respirator may be necessary.

Disposal of Solid GSK2578215A

o Waste Collection:
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o Place any unused or waste GSK2578215A solid into a clearly labeled, sealable hazardous
waste container.

o The container should be specifically designated for solid chemical waste.
e Labeling:

o Label the container with "Hazardous Waste," the full chemical name "GSK2578215A," the
approximate quantity, and the date.

o Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area, away from incompatible materials.[1]

e Disposal:

o Arrange for pickup and disposal by an approved waste disposal company. Do not dispose
of solid GSK2578215A in regular trash.[1]

Disposal of GSK2578215A in Solution (e.g., in DMSO)

e \Waste Collection:

o Collect all solutions containing GSK2578215A in a dedicated, leak-proof, and clearly
labeled hazardous waste container for liquid chemical waste.

o Indicate the solvent used (e.g., DMSO) on the label.
e Avoid Drains:

o Do not pour solutions containing GSK2578215A down the drain. This is crucial to prevent
release into the aquatic environment, where it is known to be very toxic.[1]

e Labeling:

o Label the liquid waste container with "Hazardous Waste," the full chemical name
"GSK2578215A," the solvent(s) and their approximate concentrations, and the date.
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o Storage:

o Store the sealed liquid waste container in a designated hazardous waste accumulation
area, ensuring it is segregated from incompatible waste streams.

e Disposal:

o Arrange for collection and disposal through your institution's environmental health and
safety office or a licensed chemical waste contractor.[1]

Decontamination of Labware

¢ Glassware and other reusable lab equipment that have come into contact with
GSK2578215A should be decontaminated.

» Rinse the equipment with a suitable solvent (e.g., ethanol or acetone) and collect the rinsate
as hazardous liquid waste.

o After the initial solvent rinse, wash the labware thoroughly with soap and water.

Safe Handling and Disposal Workflow

The following diagram illustrates the decision-making process for the safe handling and
disposal of GSK2578215A.
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Handling & Preparation
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Caption: Workflow for the safe handling and disposal of GSK2578215A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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